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Compound of Interest

Compound Name: L-Phenylalanine-d1

Cat. No.: B12417077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of L-Phenylalanine-d1, a deuterated isotopologue of the essential amino acid L-

Phenylalanine. This document is intended for researchers, scientists, and drug development

professionals who utilize isotopically labeled compounds in their work. The guide summarizes

key quantitative data, outlines relevant experimental protocols, and visualizes associated

metabolic pathways and experimental workflows.

Core Physicochemical Properties
L-Phenylalanine-d1 is a stable, non-radioactive isotopically labeled amino acid where one

hydrogen atom on the phenyl ring has been replaced by a deuterium atom. This substitution

results in a slight increase in its molecular weight compared to the natural abundance L-

Phenylalanine. While extensive experimental data for the d1 variant is not readily available, the

physicochemical properties are expected to be very similar to the unlabeled compound and

other deuterated analogs. The following table summarizes the known and extrapolated data for

L-Phenylalanine and its isotopologues.
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Property Value Notes and Citations

Molecular Formula C₉H₁₀DNO₂

Molecular Weight 166.19 g/mol

Melting Point 270 - 275 °C (decomposes)

Data for L-Phenylalanine-3,3-

d2.[1] Unlabeled L-

Phenylalanine has a melting

point of approximately 283 °C.

[2][3]

Boiling Point Not available
L-Phenylalanine sublimes at

563 °F (295 °C).[2]

Solubility Water: 26.4 g/L at 25 °C

Data for unlabeled L-

Phenylalanine.[2] Solubility of

deuterated compounds in

water is generally very similar

to their non-deuterated

counterparts.[4][5]

pKa₁ (α-carboxyl) ~1.83

Data for unlabeled L-

Phenylalanine.[2][6] Isotopic

substitution is not expected to

significantly alter pKa values.

pKa₂ (α-ammonium) ~9.13

Data for unlabeled L-

Phenylalanine.[2][6] Isotopic

substitution is not expected to

significantly alter pKa values.

Isotopic Purity Typically ≥98%

Metabolic and Signaling Pathways
L-Phenylalanine is a crucial precursor for the biosynthesis of several important signaling

molecules, including the catecholamine neurotransmitters dopamine, norepinephrine, and

epinephrine. The metabolic pathway begins with the conversion of L-Phenylalanine to L-

Tyrosine. L-Phenylalanine-d1 can be used as a tracer to study the flux through this pathway in
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various physiological and pathological conditions.[7][8] Phenylalanine itself has also been

shown to impair insulin signaling.[9]
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Diagram 1: Major Metabolic Pathway of L-Phenylalanine
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Experimental Protocols and Workflows
A primary application of L-Phenylalanine-d1 is in Stable Isotope Labeling by Amino acids in

Cell culture (SILAC), a powerful technique for quantitative proteomics.[10][11][12]

Detailed Protocol for SILAC using L-Phenylalanine-d1
Objective: To quantitatively compare protein expression between two cell populations (e.g.,

treated vs. untreated).

Materials:

Cell line of interest (auxotrophic for Phenylalanine if possible)

SILAC-grade cell culture medium deficient in L-Phenylalanine

Dialyzed fetal bovine serum (dFBS)

"Light" L-Phenylalanine (unlabeled)

"Heavy" L-Phenylalanine-d1

Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

Protein quantitation assay (e.g., BCA assay)

Trypsin (mass spectrometry grade)

Sample preparation reagents for mass spectrometry (e.g., reduction and alkylation reagents,

desalting columns)

High-resolution mass spectrometer

Procedure:

Cell Culture Adaptation:

Culture the cells in the "light" medium (supplemented with unlabeled L-Phenylalanine and

dFBS) and "heavy" medium (supplemented with L-Phenylalanine-d1 and dFBS) for at
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least five cell divisions to ensure complete incorporation of the labeled amino acid.

Monitor cell growth and morphology to ensure the labeled amino acid does not affect cell

viability.

Verify incorporation efficiency (>95%) by mass spectrometry analysis of a small batch of

protein extract.

Experimental Treatment:

Once adapted, treat one cell population with the experimental condition (e.g., drug

treatment) while the other serves as a control.

Cell Lysis and Protein Extraction:

Harvest both cell populations and wash with ice-cold PBS.

Lyse the cells using an appropriate lysis buffer.

Quantify the protein concentration for each lysate.

Sample Mixing and Digestion:

Mix equal amounts of protein from the "light" and "heavy" cell lysates.

Perform in-solution or in-gel tryptic digestion of the mixed protein sample.

Mass Spectrometry Analysis:

Desalt the resulting peptide mixture.

Analyze the peptides by high-resolution LC-MS/MS.

Data Analysis:

Use appropriate software to identify and quantify the "light" and "heavy" peptide pairs.

The ratio of the peak intensities of the heavy to light peptides reflects the relative

abundance of the corresponding protein between the two experimental conditions.
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General Workflow for a SILAC Experiment
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Diagram 2: General Workflow for a SILAC Experiment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12417077?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417077?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. L-Phenylalanine-3,3-d2 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

2. L-Phenylalanine | C9H11NO2 | CID 6140 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14 (Email
Archives for June, 2004) [ammrl.org]

5. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham
[digitalcommons.uri.edu]

6. Ch27 pKa and pI values [chem.ucalgary.ca]

7. Phenylalanine - Wikipedia [en.wikipedia.org]

8. SMPDB [smpdb.ca]

9. Phenylalanine impairs insulin signaling and inhibits glucose uptake through modification of
IRβ - PMC [pmc.ncbi.nlm.nih.gov]

10. chempep.com [chempep.com]

11. info.gbiosciences.com [info.gbiosciences.com]

12. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - US [thermofisher.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of L-Phenylalanine-d1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417077#physicochemical-properties-of-l-
phenylalanine-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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